![molecular formula C22H21N3O4S B1227512 3-(5-Methyl-2-furanyl)-5-[1-(2-naphthalenylsulfonyl)-3-piperidinyl]-1,2,4-oxadiazole](/img/structure/B1227512.png)
3-(5-Methyl-2-furanyl)-5-[1-(2-naphthalenylsulfonyl)-3-piperidinyl]-1,2,4-oxadiazole
Overview
Description
3-(5-methyl-2-furanyl)-5-[1-(2-naphthalenylsulfonyl)-3-piperidinyl]-1,2,4-oxadiazole is a member of naphthalenes and a sulfonic acid derivative.
Scientific Research Applications
Synthesis and Spectral Analysis
- The synthesis and spectral analysis of similar oxadiazole compounds have been a significant focus in research. These studies often involve the development of new synthetic methods and the use of various spectroscopic techniques for structural elucidation (Khalid et al., 2016).
Antimicrobial Activities
- Some studies have investigated the antimicrobial activities of oxadiazole derivatives. These compounds have shown effectiveness against a range of microorganisms, suggesting their potential as antimicrobial agents (Başoğlu et al., 2013).
Anticancer Potential
- Research on oxadiazole compounds also includes their evaluation as anticancer agents. Some derivatives have been synthesized and tested for their anticancer activity, demonstrating promising results in this field (Rehman et al., 2018).
Antiviral Activity
- Oxadiazole derivatives have been evaluated for their antiviral activities, particularly against HIV. Some compounds have shown moderate to high antiviral activity, indicating their potential in antiviral therapy (El‐Sayed et al., 2009).
Enzyme Inhibition
- Several studies have explored the enzyme inhibition properties of oxadiazole derivatives. This research is crucial for developing new drugs, particularly for diseases like Alzheimer's (Rehman et al., 2018).
General Biological Activities
- Oxadiazole compounds are widely studied for their diverse biological activities. This includes their potential as antibacterial, antitumor, antiviral, and antioxidant agents, making them valuable for various therapeutic applications (Siwach & Verma, 2020).
properties
Product Name |
3-(5-Methyl-2-furanyl)-5-[1-(2-naphthalenylsulfonyl)-3-piperidinyl]-1,2,4-oxadiazole |
|---|---|
Molecular Formula |
C22H21N3O4S |
Molecular Weight |
423.5 g/mol |
IUPAC Name |
3-(5-methylfuran-2-yl)-5-(1-naphthalen-2-ylsulfonylpiperidin-3-yl)-1,2,4-oxadiazole |
InChI |
InChI=1S/C22H21N3O4S/c1-15-8-11-20(28-15)21-23-22(29-24-21)18-7-4-12-25(14-18)30(26,27)19-10-9-16-5-2-3-6-17(16)13-19/h2-3,5-6,8-11,13,18H,4,7,12,14H2,1H3 |
InChI Key |
ZACUERGVYHWNNU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(O1)C2=NOC(=N2)C3CCCN(C3)S(=O)(=O)C4=CC5=CC=CC=C5C=C4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-Chlorophenyl)-3-[2-(2-furanylmethyl)cyclohexyl]urea](/img/structure/B1227430.png)
![1-(2,5-Dimethyl-1-prop-2-enyl-3-pyrrolyl)-2-[(6-methyl-2-nitro-3-pyridinyl)oxy]ethanone](/img/structure/B1227433.png)
![[2-[(8S,9S,10R,13S,14S,17S)-10,13-dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] 4-[6-[(3',6'-dihydroxy-3-oxospiro[2-benzofuran-1,9'-xanthene]-5-yl)carbamothioylamino]hexylamino]-4-oxobutanoate](/img/structure/B1227447.png)
